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Compound of Interest

Compound Name: Decachlorobiphenyl

Cat. No.: B1669993 Get Quote

Technical Support Center: Decachlorobiphenyl
Sample Collection
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in minimizing

contamination during the collection of Decachlorobiphenyl samples.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of cross-contamination during Decachlorobiphenyl
sample collection?

A1: Cross-contamination can be a significant issue in accurately quantifying

Decachlorobiphenyl. Key sources include:

Improperly cleaned sampling equipment: Reusing equipment without rigorous

decontamination between sampling points is a primary cause of cross-contamination.[1][2]

Sample handling: Direct contact with samples using contaminated gloves or tools can

introduce contaminants.[3]

Airborne particles: Dust and other airborne particulates can settle on samples, especially in

industrial or outdoor settings.[4]
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Contaminated sample containers: Using containers that are not certified clean or have been

improperly stored can lead to sample contamination.

Field conditions: Environmental factors at the sampling site, such as wind and rain, can

introduce contaminants if samples are not adequately protected.

Q2: How do I properly decontaminate sampling equipment to avoid cross-contamination?

A2: A thorough, multi-step decontamination process is crucial. A typical protocol for

decontaminating equipment used for organic solutes like PCBs involves:

Physical Removal: Use brushes to remove any gross contamination.

Detergent Wash: Wash the equipment with a detergent and water solution.[1]

Tap Water Rinse: Thoroughly rinse the equipment with tap water.

Solvent Rinse: Rinse with an appropriate solvent such as hexane or acetone, especially if

organic contamination is present.

Distilled/Deionized Water Rinse: Rinse again with distilled or deionized water.

Air Dry: Allow the equipment to air dry completely in a clean environment.

Final Rinse: A final rinse with distilled/deionized water can be performed.

Q3: What types of quality control samples should I collect?

A3: To ensure the integrity of your results, it is essential to collect quality control samples.

These include:

Field/Bottle Blanks: These are sample containers filled with analyte-free water or solvent in

the field to assess contamination from the sample container and ambient conditions.

Equipment/Rinsate Blanks: These samples are collected by pouring analyte-free water or

solvent over decontaminated sampling equipment to check for residual contamination.
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Field Duplicates: Two or more samples collected from the same location to assess the

precision of the sampling and analytical methods.

Trip Blanks: These are samples of analyte-free water or solvent prepared in the laboratory,

taken to the field, and returned unopened to the lab with the environmental samples. They

are used to assess contamination that may have occurred during transport and storage.

Q4: What are the recommended containers and holding times for Decachlorobiphenyl
samples?

A4: Samples for PCB analysis must be collected in glass containers with Teflon-lined caps;

wide-mouth jars are preferred. The suggested holding time for PCB samples is typically 14

days from collection to extraction.

Troubleshooting Guides
Issue: High levels of Decachlorobiphenyl detected in a field blank.

Possible Cause: Contamination of the sample container, the water/solvent used for the

blank, or airborne contamination at the sampling site.

Troubleshooting Steps:

Verify that the sample containers are from a certified clean lot.

Ensure that the water or solvent used for the blank is analyte-free.

Review field notes to identify any potential sources of airborne contamination during

sample collection.

If the issue persists, consider preparing field blanks in a more controlled environment

before heading to the field.

Issue: Inconsistent results between duplicate samples.

Possible Cause: Non-homogeneous sample matrix, or inconsistent sample collection

technique.
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Troubleshooting Steps:

Ensure that the sample matrix is as homogeneous as possible before collecting

duplicates. For soil, this may involve collecting a larger composite sample and

subsampling.

Review and standardize the sample collection procedure to ensure that each duplicate is

collected in the exact same manner.

Increase the frequency of duplicate sampling to better understand the variability of the

sample matrix.

Issue: Suspected contamination from sampling equipment even after decontamination.

Possible Cause: Incomplete decontamination, particularly for hydrophobic compounds like

PCBs which can adsorb to surfaces, or use of inappropriate materials for sampling

equipment.

Troubleshooting Steps:

Review and enhance the decontamination protocol. A more rigorous solvent rinse may be

necessary.

Collect rinsate blanks after the final decontamination step to verify the cleanliness of the

equipment.

Consider using dedicated sampling equipment for highly contaminated areas to prevent

cross-contamination to cleaner areas.

Avoid using tubing materials like standard silicone, PVC, and vinyl, which can be potential

sources of PCB contamination. Platinum-cured silicone tubing may be a better alternative,

but should be tested for leaching.

Quantitative Data Summary
The following table summarizes key quantitative limits and standards related to PCB

contamination.
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Parameter Matrix Value
Regulation/Guideli
ne

Cleanup Level

(Unrestricted Use)
Soil ≤ 1 ppm

40 CFR §761.61(a)(4)

(i)(A)

Drinking Water

Standard (MCL)
Water 0.0005 ppm EPA

Occupational

Exposure Limit (PEL -

54% Chlorine)

Air 0.5 mg/m³ OSHA

Occupational

Exposure Limit

(Recommended - 10-

hr TWA)

Air 1.0 µg/m³ NIOSH

Food Tolerance (Fish) Biota 2 ppm FDA

Experimental Protocols
Protocol 1: Collection of Porous Surface Samples (e.g.,
Concrete, Brick)
This protocol is adapted from the U.S. EPA Standard Operating Procedure for Sampling Porous

Surfaces for PCBs.

1. Objective: To collect a representative sample of a porous surface for Decachlorobiphenyl
analysis.

2. Materials:

Impact hammer drill with carbide drill bit

Decontaminated stainless steel scoop or brush

Pre-cleaned glass sample jars with Teflon-lined caps
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Personal Protective Equipment (PPE): gloves, safety glasses, respirator

Decontamination supplies (detergent, water, hexane)

3. Procedure:

Site Preparation: Identify the sampling location and remove any surface debris with a clean

brush.

Drilling: Using the impact hammer drill, drill into the surface to a depth of 0-0.5 inches to

generate a fine powder. Apply steady pressure to avoid overheating the drill bit.

Sample Collection: Carefully collect the generated powder using a decontaminated stainless

steel scoop or brush and transfer it to a pre-cleaned glass sample jar.

Labeling: Immediately label the sample jar with a unique identifier, date, time, and location.

Decontamination: Thoroughly decontaminate the drill bit and all sampling tools before

collecting the next sample as per the decontamination protocol.

Quality Control: Collect field blanks and equipment blanks at a frequency of at least one per

sampling event or as specified in the project's Quality Assurance Project Plan (QAPP).

Protocol 2: Collection of Water Samples
1. Objective: To collect a representative water sample for Decachlorobiphenyl analysis.

2. Materials:

Pre-cleaned amber glass bottles with Teflon-lined septa

Disposable plastic cups (if direct filling is not possible)

Cooler with ice

PPE: gloves

3. Procedure:
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Sample Collection Order: When collecting multiple samples from the same location, collect

samples for volatile organic compounds (VOCs) first, followed by PCBs, then other

parameters.

Direct Filling: If possible, collect the sample by directly dipping the sample bottle into the

water. Submerge the bottle completely and allow it to fill.

Indirect Filling: If direct filling is not feasible, use a disposable plastic cup to collect the water

and carefully decant it into the sample bottle.

Filling Technique: Fill the bottle to the shoulder, leaving a small headspace.

Capping and Labeling: Securely cap the bottle and label it with the sample ID, date, time,

and location.

Preservation: Place the sample in a cooler with ice immediately to maintain a temperature of

4°C.

Quality Control: Collect a field duplicate for every 10-20 samples. Collect a trip blank with

each batch of samples.

Protocol 3: Collection of Soil Samples
1. Objective: To collect a representative soil sample for Decachlorobiphenyl analysis.

2. Materials:

Decontaminated stainless steel trowel or soil auger

Pre-cleaned wide-mouth glass jars with Teflon-lined caps

Cooler with ice

PPE: gloves

3. Procedure:
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Surface Debris Removal: Clear the sampling location of any surface debris such as leaves or

rocks.

Sample Collection: Using a decontaminated stainless steel trowel or auger, collect a soil

sample from the desired depth. For surface soil, a depth of 0-6 inches is common.

Homogenization: If a composite sample is required, place the collected soil into a

decontaminated stainless steel bowl and mix thoroughly before transferring to the sample jar.

Jar Filling: Fill the sample jar, leaving minimal headspace.

Capping and Labeling: Securely cap the jar and label it with the sample ID, date, time, and

location.

Preservation: Store the sample in a cooler with ice.

Decontamination: Clean all sampling equipment thoroughly before reuse.

Mandatory Visualization
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Workflow for Minimizing Contamination in Decachlorobiphenyl Sample Collection

Phase 1: Planning & Preparation

Phase 2: Field Activities

Phase 3: Post-Collection

Develop Sampling and Analysis Plan (SAP)

Select Appropriate Sampling Equipment & Containers

Prepare Decontamination Supplies

Plan for Quality Control Samples (Blanks, Duplicates)

Initial Decontamination of Equipment

Collect Sample Using Proper Technique

Collect QC Samples

Decontaminate Equipment Between Samples

For subsequent samples

Properly Label and Document Samples

Preserve Samples (e.g., Cooling)

Transport to Laboratory with Chain of Custody

Proper Storage Prior to Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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